Cas no 138148-68-2 (DM1-SMe)
DM1-SMe structure
Product Name:DM1-SMe
CAS No:138148-68-2
MF:C36H50ClN3O10S2
MW:784.37930727005
MDL:MFCD28400100
CID:2359703
Update Time:2024-11-02
DM1-SMe Chemical and Physical Properties
Names and Identifiers
-
- N2-deacetyl-N2-[3-(methyldithio)-1-oxopropyl]maytansine
- DM1-SMe
- Maytansinoid DM1
- N2'-deacetyl-N2'-[3-(methyldithio)-1-oxopropyl]maytansine
- Mertansine
-
- MDL: MFCD28400100
- Inchi: 1S/C36H50ClN3O10S2/c1-20-11-10-12-27(47-8)36(45)19-26(48-34(44)38-36)21(2)32-35(4,50-32)28(49-33(43)22(3)39(5)29(41)13-14-52-51-9)18-30(42)40(6)24-16-23(15-20)17-25(46-7)31(24)37/h10-12,16-17,21-22,26-28,32,45H,13-15,18-19H2,1-9H3,(H,38,44)/b12-10-,20-11-/t21-,22+,26+,27-,28+,32+,35+,36+/m1/s1
- InChI Key: ZLUUPZXOPGORNG-UDXCHANISA-N
- SMILES: ClC1C(=CC2CC(C)=CC=C[C@H]([C@]3(C[C@@H]([C@@H](C)[C@H]4[C@](C)([C@H](CC(N(C)C=1C=2)=O)OC([C@H](C)N(C(CCSSC)=O)C)=O)O4)OC(N3)=O)O)OC)OC |c:7,9|
Computed Properties
- Exact Mass: 783.26300
Experimental Properties
- Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
- PSA: 207.07000
- LogP: 5.30960
DM1-SMe Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC11396-100 mg |
DM1-SMe |
138148-68-2 | >98% | 100mg |
$750.0 | 2022-02-28 | |
| DC Chemicals | DC11396-250 mg |
DM1-SMe |
138148-68-2 | >98% | 250mg |
$1200.0 | 2022-02-28 | |
| DC Chemicals | DC11396-1 g |
DM1-SMe |
138148-68-2 | >98% | 1g |
$2800.0 | 2022-02-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20750-1mg |
DM1-SMe |
138148-68-2 | 98% | 1mg |
¥441.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20750-5mg |
DM1-SMe |
138148-68-2 | 98% | 5mg |
¥1846.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20750-10mg |
DM1-SMe |
138148-68-2 | 98% | 10mg |
¥3152.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci20750-25mg |
DM1-SMe |
138148-68-2 | 98% | 25mg |
¥6916.00 | 2023-09-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D910491-10mg |
DM1-SMe |
138148-68-2 | 98% | 10mg |
¥4,690.80 | 2022-01-14 | |
| eNovation Chemicals LLC | Y0974485-25mg |
DM1-Sme |
138148-68-2 | 98% | 25mg |
$370 | 2024-08-03 | |
| eNovation Chemicals LLC | D548231-25mg |
DM1-Sme |
138148-68-2 | 98% | 25mg |
$385 | 2024-05-24 |
DM1-SMe Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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